![molecular formula C15H16Cl2N2O2 B7450104 2-(3,4-Dichlorophenyl)-2-[(1-methylpyrrol-3-yl)methylamino]propanoic acid](/img/structure/B7450104.png)
2-(3,4-Dichlorophenyl)-2-[(1-methylpyrrol-3-yl)methylamino]propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3,4-Dichlorophenyl)-2-[(1-methylpyrrol-3-yl)methylamino]propanoic acid, commonly known as MK-677, is a selective agonist of the ghrelin receptor. It is a non-peptide, orally active growth hormone secretagogue that stimulates the release of growth hormone (GH) and insulin-like growth factor 1 (IGF-1) in the body. MK-677 has gained significant attention in the scientific community due to its potential uses in treating growth hormone deficiencies, muscle wasting, and osteoporosis.
Mechanism of Action
MK-677 works by binding to the ghrelin receptor, which is primarily expressed in the hypothalamus and pituitary gland. This binding activates the growth hormone secretagogue pathway, leading to the release of 2-(3,4-Dichlorophenyl)-2-[(1-methylpyrrol-3-yl)methylamino]propanoic acid and IGF-1. MK-677 has also been shown to increase the levels of other hormones, such as cortisol and prolactin.
Biochemical and Physiological Effects:
MK-677 has been shown to have a range of biochemical and physiological effects. It increases this compound and IGF-1 levels, which can lead to increased muscle mass, bone density, and improved metabolism. MK-677 has also been shown to improve sleep quality, cognitive function, and mood. However, it can also cause side effects such as increased appetite, water retention, and numbness or tingling in the extremities.
Advantages and Limitations for Lab Experiments
MK-677 has several advantages for lab experiments, including its oral bioavailability, long half-life, and selective agonist activity. However, it also has limitations, such as its potential to cause side effects and the need for careful dosing due to its potency.
Future Directions
There are several potential future directions for research on MK-677. These include investigating its potential uses in treating age-related diseases, such as Alzheimer's and Parkinson's, as well as its potential to improve wound healing and recovery from surgery. Additionally, further research is needed to understand the long-term effects of MK-677 use, especially in older populations. Finally, there is a need for more research on the optimal dosing and administration of MK-677 to minimize side effects while maximizing its therapeutic benefits.
Conclusion:
MK-677 is a non-peptide, orally active growth hormone secretagogue that has gained significant attention in the scientific community due to its potential therapeutic uses in treating growth hormone deficiencies, muscle wasting, and osteoporosis. Its mechanism of action involves binding to the ghrelin receptor, leading to the release of 2-(3,4-Dichlorophenyl)-2-[(1-methylpyrrol-3-yl)methylamino]propanoic acid and IGF-1. While MK-677 has several advantages for lab experiments, it also has limitations and potential side effects. Future research directions include investigating its potential uses in treating age-related diseases and optimizing dosing and administration.
Synthesis Methods
MK-677 is synthesized through a multistep process that involves the reaction of 3,4-dichlorophenylacetic acid with 1-methyl-1H-pyrrole-2-carboxaldehyde to obtain the key intermediate, 2-(3,4-dichlorophenyl)-2-methylamino-propanal. This intermediate is then reacted with ammonium acetate and sodium triacetoxyborohydride to obtain the final product, MK-677.
Scientific Research Applications
MK-677 has been extensively studied for its potential therapeutic uses in treating growth hormone deficiencies, muscle wasting, and osteoporosis. It has also been investigated for its potential to improve cognitive function, sleep quality, and metabolic disorders. Animal studies have shown that MK-677 can increase bone density, muscle mass, and improve insulin sensitivity. Clinical trials have demonstrated that MK-677 can increase 2-(3,4-Dichlorophenyl)-2-[(1-methylpyrrol-3-yl)methylamino]propanoic acid and IGF-1 levels in healthy adults and elderly individuals.
Properties
IUPAC Name |
2-(3,4-dichlorophenyl)-2-[(1-methylpyrrol-3-yl)methylamino]propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16Cl2N2O2/c1-15(14(20)21,11-3-4-12(16)13(17)7-11)18-8-10-5-6-19(2)9-10/h3-7,9,18H,8H2,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMFUEBIFWKUWKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=C(C=C1)Cl)Cl)(C(=O)O)NCC2=CN(C=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16Cl2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.